Cas no 1805926-21-9 (2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805926-21-9
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4807903
• Update Time: 2025-06-08

2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-6(10)3-1-4(8(12,13)14)5(2-15)16-7(3)11/h1,6H
• InChI Key： IAQHRCZKGRDYHV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=C(C(F)F)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805926-21-9)

2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805926-21-9, is characterized by its complex molecular structure, which includes multiple fluorinated and cyano-substituted pyridine rings. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets. These properties are particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving high efficacy and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how these structural features contribute to the compound's pharmacological profile. Studies have demonstrated that the electron-withdrawing nature of the cyano group, combined with the electron-donating effects of the fluorinated substituents, can modulate the compound's reactivity and binding affinity. This insight has been instrumental in guiding the optimization of synthetic routes and improving yields, thereby facilitating its industrial-scale production.

In the context of drug discovery, 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine has been explored for its potential applications in treating various diseases, including cancer and inflammatory disorders. The fluorine atoms, in particular, have been shown to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug candidates. Additionally, the pyridine core is a common motif in many biologically active compounds, further highlighting the compound's relevance in medicinal chemistry.

One of the most exciting aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the cyano position or the introduction of additional functional groups have led to compounds with improved binding affinity to specific enzymes or receptors. These findings underscore the importance of 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine as a cornerstone in modern drug development.

The synthesis of this compound presents both challenges and opportunities. Traditional synthetic methods often require multiple steps and harsh conditions, which can impact yield and purity. However, recent innovations in green chemistry have provided more sustainable alternatives. For example, catalytic processes that minimize waste and energy consumption have been successfully applied to produce this compound on a larger scale. Such advancements not only improve efficiency but also align with global efforts to promote environmentally friendly practices in chemical manufacturing.

Another area of interest is the role of this compound in combinatorial chemistry and high-throughput screening (HTS). Its structural complexity allows for rapid diversification into a library of analogs, each with distinct properties. This approach has been particularly effective in identifying lead compounds for further optimization. Moreover, computational techniques such as virtual screening have accelerated the process by predicting binding affinities and identifying promising candidates before experimental validation.

The future prospects of 2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine are vast and multifaceted. As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies. This compound exemplifies how structural innovation can drive progress in pharmaceuticals by providing a scaffold for developing next-generation drugs. Furthermore, collaborations between academia and industry are fostering new research directions that could unlock even greater therapeutic potential.

In conclusion,2-Cyano-5-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805926-21-9) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile applications make it a valuable asset in drug discovery efforts aimed at treating complex diseases. As research continues to uncover new possibilities，this compound will undoubtedly play an integral role in shaping the future of therapeutic innovation.